Cas no 921833-85-4 (2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 921833-85-4
• MF: C₁₅H₁₄N₆OS₂
• MW: 358.441258907318
• CID: 6043349
• PubChem ID: 18569880
• Update Time: 2025-10-30

2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• 2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 921833-85-4
• 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS024630437
• 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• F2238-0061

• Inchi： 1S/C15H14N6OS2/c22-12(17-13-16-6-9-23-13)10-24-15-19-18-14-20(7-8-21(14)15)11-4-2-1-3-5-11/h1-6,9H,7-8,10H2,(H,16,17,22)
• InChI Key： YYONNJIOXQYHEN-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN=C2N(C3=CC=CC=C3)CCN21

Computed Properties

• Exact Mass: 358.06705144g/mol
• Monoisotopic Mass: 358.06705144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 921833-85-4 and Product Name: 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide

The compound with the CAS number 921833-85-4 and the product name 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple heterocyclic rings, including imidazo[2,1-c][1,2,4]triazole and thiazole moieties, suggests a rich chemical space for interaction with biological targets. Such structural motifs are often employed in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced biological activity. The compound in question is no exception. The imidazo[2,1-c][1,2,4]triazole ring is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological pathways. This particular scaffold has shown promise in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. The incorporation of a sulfanyl group further enhances the compound's potential by introducing a polar moiety that can improve solubility and bioavailability.

The thiazole ring present in the molecule is another key feature that contributes to its pharmacological potential. Thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The combination of an imidazo[2,1-c][1,2,4]triazole core with a thiazole moiety creates a multifaceted structure that could interact with multiple targets simultaneously. This polypharmacicity is increasingly being explored as a strategy to develop more effective therapeutic agents.

Recent studies have highlighted the importance of rational drug design in accelerating the discovery of novel therapeutics. Computational methods such as molecular docking and virtual screening have played a crucial role in identifying promising candidates like this one. These techniques allow researchers to predict the binding modes of small molecules to biological targets with high accuracy. In one notable study published in the Journal of Medicinal Chemistry, researchers utilized molecular docking simulations to explore the interactions between similar imidazo[2,1-c][1,2,4]triazole derivatives and protein targets involved in cancer pathways. The results suggested that these compounds could potentially disrupt key signaling cascades implicated in tumor growth and progression.

The synthesis of 2-({7-phenyl-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl}sulfanyl)-N-(1,3-thiazol-2-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 3-position of the imidazo[2,1-c][1,2,4]triazole ring is particularly critical for achieving the desired pharmacological properties. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex heterocyclic framework efficiently.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. In vitro assays are performed to assess interactions with various enzymes and receptors relevant to therapeutic intervention. For instance，cell-based assays can determine whether the compound inhibits or activates specific signaling pathways associated with diseases such as cancer or inflammation. Additionally，in vivo studies are conducted to evaluate its efficacy and safety profile in animal models. These studies provide valuable insights into how the compound behaves within a living organism and help identify potential side effects or adverse reactions.

The development of new pharmaceuticals is often hindered by challenges related to drug delivery and formulation. However，the unique structural features of this compound may offer advantages in this regard。The presence of both polar (sulfanyl) and non-polar (phenyl) groups can facilitate formulation into various dosage forms while maintaining adequate solubility for optimal absorption. Furthermore，the heterocyclic rings can be engineered to enhance stability during storage，ensuring long shelf life without degradation.

Future research directions may focus on optimizing the synthesis route for scalability while maintaining high purity standards。Additionally，investigators might explore modifications to improve pharmacokinetic properties such as bioavailability or metabolic stability。Collaborations between synthetic chemists，biologists，and pharmacologists will be essential in translating laboratory findings into clinical applications where needed.

In conclusion,921833-85-4 represents an exciting development in medicinal chemistry due to its innovative structure and potential therapeutic benefits。The combination of an imidazo[2，1-c][1，2，4]triazole core with a thiazole moiety creates a promising scaffold for further exploration。With continued research efforts aimed at understanding its mechanism(s) of action,this compound holds great promise as part of next-generation treatments targeting various diseases。